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Compound of Interest

Compound Name: A 83-01 sodium

Cat. No.: B8088051

For researchers, scientists, and drug development professionals utilizing A 83-01 sodium salt,
a potent inhibitor of TGF-3 type | receptor ALK5, as well as ALK4 and ALK7, adherence to
proper disposal and safety procedures is paramount.[1][2][3] This document provides essential
guidance on the safe handling, storage, and disposal of A 83-01 sodium salt, alongside an
overview of its mechanism of action.

Chemical and Physical Properties

A 83-01 sodium salt is a solid, white to beige powder. Key quantitative data for this compound
are summarized in the table below for easy reference.

Property Value

Molecular Formula Ca2sH1aNsNaS[4][5][6]
Molecular Weight 444.51 g/mol [6]

CAS Number 2828431-89-4[4][6]

Purity =>95%][2]

Solubility DMSO: 5 mg/mL (warmed)
Storage Temperature -20°C[7]

Immediate Safety and Handling
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While A 83-01 sodium salt is not classified as a hazardous substance, standard laboratory
safety protocols should be strictly followed.[4][6]

Personal Protective Equipment (PPE):

Eye Protection: Wear safety goggles with side-shields.

Hand Protection: Use protective gloves.

Body Protection: Don an impervious lab coat.

Respiratory Protection: A suitable respirator should be used when handling the powder form
to avoid inhalation.[4]

Handling Precautions:

e Avoid contact with skin and eyes.[4]

e Prevent the formation of dust and aerosols.[4]

o Ensure adequate ventilation in the work area.[4]
First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water, removing contact lenses if present.
Seek medical attention.[4][6]

» Skin Contact: Rinse the affected area thoroughly with water and remove contaminated
clothing.[4][6]

 Inhalation: Move to fresh air. If breathing is difficult, provide respiratory support.[4][6]

 Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek medical advice.[4]

[6]

Proper Disposal Procedures
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The disposal of A 83-01 sodium salt and its containers must be conducted in accordance with
all applicable federal, state, and local regulations.[4]

Step-by-Step Disposal Plan:
e Unused Product (Solid):
o Collect the solid waste in a clearly labeled, sealed container.

o Dispose of the container through a licensed professional waste disposal service. Do not
dispose of it in regular trash or down the drain.

e Solutions Containing A 83-01.:
o Aqueous solutions should not be stored for more than one day.

o Collect all solutions containing A 83-01 in a designated, sealed waste container. The
container should be appropriately labeled with the contents.

o Arrange for the disposal of the chemical waste through your institution's environmental
health and safety (EHS) office or a certified chemical waste contractor.

¢ Contaminated Materials:

o Any materials such as pipette tips, gloves, and paper towels that have come into contact
with A 83-01 should be collected in a designated, sealed waste bag or container.

o Dispose of these materials as chemical waste, following the same procedure as for the
solid compound.

o Empty Containers:

o Rinse empty containers thoroughly with a suitable solvent (such as the solvent used to
dissolve the compound).

o The rinsate should be collected and disposed of as chemical waste.
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o Once decontaminated, the container can be disposed of as regular lab glass or plastic
waste, in accordance with institutional guidelines.

Mechanism of Action: Inhibition of TGF-8 Signaling

A 83-01 is a selective inhibitor of the TGF-f3 type | receptor ALK5, and also shows inhibitory
activity against ALK4 and ALK7.[1][3] By blocking these receptors, A 83-01 prevents the
phosphorylation of Smad2/3, which in turn inhibits the downstream signaling cascade that
regulates gene expression involved in processes like epithelial-to-mesenchymal transition

(EMT).[2][8]
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Caption: TGF- signaling pathway and the inhibitory action of A 83-01.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A 83-01 Sodium Salt: Comprehensive Disposal and
Safety Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8088051#a-83-01-sodium-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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